Cas no 1804058-29-4 (Methyl 4-chloro-1H-benzimidazole-7-carboxylate)

• Product Name: Methyl 4-chloro-1H-benzimidazole-7-carboxylate
• CAS No: 1804058-29-4
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 4825613
• Update Time: 2025-06-07

Methyl 4-chloro-1H-benzimidazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-1H-benzimidazole-7-carboxylate

• Inchi： 1S/C9H7ClN2O2/c1-14-9(13)5-2-3-6(10)8-7(5)11-4-12-8/h2-4H,1H3,(H,11,12)
• InChI Key： PPWALCKDQPUXSE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2
• Topological Polar Surface Area: 55

Additional information on Methyl 4-chloro-1H-benzimidazole-7-carboxylate

Methyl 4-chloro-1H-benzimidazole-7-carboxylate (CAS No. 1804058-29-4): A Comprehensive Overview

Methyl 4-chloro-1H-benzimidazole-7-carboxylate (CAS No. 1804058-29-4) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention for its potential applications in drug discovery and medicinal chemistry. This compound, characterized by its benzimidazole core and chloro substituent, has been extensively studied for its pharmacological properties and synthetic utility.

The benzimidazole scaffold is a well-known pharmacophore in medicinal chemistry, renowned for its role in various therapeutic agents. The presence of the chloro group at the 4-position of the benzimidazole ring enhances the electrophilicity of the molecule, making it a valuable intermediate in the synthesis of more complex structures. This feature has been exploited in the development of novel compounds targeting a range of biological pathways.

In recent years, there has been a surge in research focused on benzimidazole derivatives due to their diverse biological activities. Studies have highlighted the potential of these compounds as inhibitors of enzymes and receptors involved in critical cellular processes. Specifically, Methyl 4-chloro-1H-benzimidazole-7-carboxylate has been investigated for its inhibitory effects on certain kinases and other enzymes implicated in cancer and inflammatory diseases.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. The carboxylate moiety at the 7-position provides a versatile handle for further functionalization, allowing chemists to design novel derivatives with tailored properties. This adaptability has made it a favorite among researchers seeking to develop new therapeutic agents.

The synthesis of Methyl 4-chloro-1H-benzimidazole-7-carboxylate typically involves multi-step organic reactions, starting from readily available precursors. The chlorination step is particularly crucial, as it introduces the electrophilic center that is essential for subsequent transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

Recent studies have also explored the pharmacokinetic properties of benzimidazole derivatives, including Methyl 4-chloro-1H-benzimidazole-7-carboxylate. These investigations have focused on understanding how the molecular structure influences absorption, distribution, metabolism, and excretion (ADME) profiles. Such insights are critical for optimizing drug candidates and improving their clinical efficacy.

The compound's potential as an antiviral agent has not been overlooked either. Emerging research suggests that benzimidazole derivatives may interfere with viral replication by inhibiting key enzymes or disrupting cellular processes exploited by viruses. While further studies are needed to fully elucidate these mechanisms, the preliminary findings are promising.

In addition to its pharmaceutical applications, Methyl 4-chloro-1H-benzimidazole-7-carboxylate has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and photovoltaic devices. The ability to fine-tune its properties through chemical modifications opens up possibilities for innovative applications beyond traditional pharmaceuticals.

The regulatory landscape for benzimidazole derivatives like this one is also evolving. As new synthetic routes and applications emerge, regulatory agencies are adapting their guidelines to ensure safety and efficacy. Researchers must stay informed about these changes to navigate the complex landscape of drug development effectively.

Collaborative efforts between academia and industry are crucial for advancing the field of benzimidazole chemistry. Such partnerships facilitate the rapid translation of laboratory discoveries into clinical applications. The development of novel synthetic methods and computational tools has further accelerated this process, enabling more targeted and efficient drug discovery programs.

In conclusion, Methyl 4-chloro-1H-benzimidazole-7-carboxylate (CAS No. 1804058-29-4) represents a versatile and promising compound with significant implications in pharmaceutical chemistry and beyond. Its unique structure and functional properties make it a valuable tool for researchers seeking to develop new therapeutic agents and innovative materials. As ongoing research continues to uncover its potential, this compound is poised to play an increasingly important role in science and technology.